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Compound Name: Citric Acid

Cat. No.: B15562762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the acid dissociation constants (pKa values)

of citric acid, a triprotic acid of significant interest in various scientific and pharmaceutical

applications. The document outlines its dissociation behavior, presents a detailed experimental

protocol for pKa determination, and includes a visual representation of the dissociation

pathway.

Citric Acid: A Triprotic Acid
Citric acid (C₆H₈O₇) is a weak organic acid that plays a crucial role in biochemistry as an

intermediate in the citric acid cycle.[1] It is a triprotic acid, meaning it possesses three

carboxylic acid groups that can sequentially donate protons in an aqueous solution.[2][3][4]

This stepwise dissociation is characterized by three distinct equilibrium constants, known as

pKa values. These values are fundamental in understanding and predicting the molecule's

charge state, solubility, and interaction with other molecules at different pH levels, which is

critical in drug formulation, food science, and biological systems.

Dissociation Constants of Citric Acid
The dissociation of citric acid occurs in three stages, each with its own pKa value. These

values can vary slightly depending on factors such as temperature and the ionic strength of the

solution.[1] The values extrapolated to zero ionic strength at 25 °C are widely accepted.
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Table 1: Summary of Citric Acid pKa Values at 25°C

Dissociation Constant
pKa Value (Zero Ionic
Strength)

Corresponding
Equilibrium

pKa₁ 3.128 H₃C₆H₅O₇ ⇌ H₂C₆H₅O₇⁻ + H⁺

pKa₂ 4.761
H₂C₆H₅O₇⁻ ⇌ HC₆H₅O₇²⁻ +

H⁺

pKa₃ 6.396 HC₆H₅O₇²⁻ ⇌ C₆H₅O₇³⁻ + H⁺

Note: Other sources report similar values, such as pKa₁ = 3.13, pKa₂ = 4.76, and pKa₃ = 6.40.

In biological systems, which typically have a pH around 7, the predominant species are the

citrate and mono-hydrogen citrate ions. The buffering capacity of citric acid solutions is most

effective between approximately pH 2 and pH 8.

Experimental Protocol: Determination of pKa Values
by Potentiometric Titration
Potentiometric titration is a standard and accurate method for determining the pKa values of

weak acids like citric acid. The procedure involves titrating a solution of the acid with a strong

base and monitoring the resulting pH changes.

Objective: To determine the three pKa values of citric acid by potentiometric titration.

Materials and Equipment:

Citric acid (analytical grade)

Sodium hydroxide (NaOH), 0.1 M standardized solution

Potassium chloride (KCl) for maintaining ionic strength

Deionized water

pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, and 10)
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Magnetic stirrer and stir bar

Buret (50 mL, Class A)

Beakers and volumetric flasks

Procedure:

Preparation of the Citric Acid Solution:

Accurately weigh a sample of citric acid.

Dissolve the sample in a known volume of deionized water to prepare a solution of

approximately 0.1 M. For instance, dissolve about 2.1 g of citric acid monohydrate in 100

mL of water.

Add a specific amount of KCl to maintain a constant ionic strength throughout the titration.

Titration Setup:

Calibrate the pH meter using standard buffer solutions.

Place a known volume (e.g., 50 mL) of the citric acid solution into a beaker with a

magnetic stir bar.

Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but clear of

the stir bar.

Begin stirring at a slow, steady rate.

Fill the buret with the standardized 0.1 M NaOH solution and record the initial volume.

Titration Process:

Record the initial pH of the citric acid solution.

Add the NaOH titrant in small increments (e.g., 0.5-1.0 mL).
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After each addition, allow the pH reading to stabilize and record both the volume of NaOH

added and the corresponding pH.

As the pH begins to change more rapidly, decrease the increment size of the titrant (e.g.,

to 0.1 mL or even dropwise) to accurately capture the equivalence points.

Continue the titration well past the final equivalence point until the pH of the solution

becomes strongly basic (e.g., pH 11-12).

Data Analysis:

Plot the Titration Curve: Create a graph of pH (y-axis) versus the volume of NaOH added (x-

axis). The curve will show three inflection points, corresponding to the three equivalence

points for the triprotic acid.

Determine Equivalence Points: The equivalence points can be identified from the points of

maximum slope on the titration curve. This is often done by plotting the first derivative (ΔpH/

ΔV) or second derivative (Δ²pH/ΔV²) of the titration data.

Calculate pKa Values: The pKa values are determined from the pH at the half-equivalence

points.

pKa₁: The pH at the volume of NaOH that is halfway to the first equivalence point.

pKa₂: The pH at the volume of NaOH that is halfway between the first and second

equivalence points.

pKa₃: The pH at the volume of NaOH that is halfway between the second and third

equivalence points.

Visualization of Citric Acid Dissociation
The following diagram illustrates the stepwise dissociation of citric acid, a logical pathway

representing the loss of its three acidic protons.

H₃A (Citric Acid) H₂A⁻ (Dihydrogen Citrate)pKa₁ = 3.13 HA²⁻ (Monohydrogen Citrate)pKa₂ = 4.76 A³⁻ (Citrate)pKa₃ = 6.40
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Click to download full resolution via product page

Caption: Stepwise dissociation pathway of citric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Citric acid - Wikipedia [en.wikipedia.org]

2. proprep.com [proprep.com]

3. chem.libretexts.org [chem.libretexts.org]

4. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide on the pKa Values of Citric
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562762#citric-acid-as-a-triprotic-acid-pka-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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